Cas no 58123-75-4 (4-Cyano-3-iodoBenzoic acid)

4-Cyano-3-iodobenzoic acid is a versatile aromatic compound featuring both cyano and iodo functional groups on a benzoic acid scaffold. Its distinct structure makes it valuable as an intermediate in organic synthesis, particularly in cross-coupling reactions, where the iodo group facilitates selective transformations. The electron-withdrawing cyano group enhances reactivity in nucleophilic substitution and metal-catalyzed processes. This compound is also useful in pharmaceutical and agrochemical research due to its potential for further derivatization. High purity grades ensure consistent performance in demanding applications. Its stability under standard conditions and compatibility with common solvents further contribute to its utility in synthetic chemistry.

4-Cyano-3-iodoBenzoic acid structure

Product Name:4-Cyano-3-iodoBenzoic acid

CAS No:58123-75-4

MF:C₈H₄INO₂

MW:273.027334213257

CID:2130375

PubChem ID:77231572

Update Time:2025-10-29

4-Cyano-3-iodoBenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-cyano-3-iodoBenzoic acid
- SCHEMBL17161094
- MFCD16620272
- AB6921
- 58123-75-4
- 4-cyano-3-iodoBenzoicacid
- DA-16848
- 4-yano-3-odobenzoic acid
- 3-iodo-4-cyanobenzoic acid
- 4-Cyano-3-iodoBenzoic acid
- MDL： MFCD16620272
- Inchi： 1S/C8H4INO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
- InChI Key： MAPYTADMDDOORV-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

Exact Mass: 272.92868g/mol
Monoisotopic Mass: 272.92868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.1
XLogP3: 1.8

4-Cyano-3-iodoBenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00IAT5-100mg	4-Cyano-3-iodobenzoic acid	58123-75-4	95%	100mg	$78.00	2023-12-16
1PlusChem	1P00IAT5-250mg	4-Cyano-3-iodobenzoic acid	58123-75-4	95%	250mg	$131.00	2023-12-16
1PlusChem	1P00IAT5-1g	4-Cyano-3-iodobenzoic acid	58123-75-4	95%	1g	$353.00	2023-12-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1637612-1g	4-Cyano-3-iodobenzoic acid	58123-75-4	98%	1g	￥3633.00	2024-05-08
abcr	AB450919-250mg	4-Cyano-3-iodobenzoic acid; .	58123-75-4		250mg	€278.60	2025-04-17
abcr	AB450919-1g	4-Cyano-3-iodobenzoic acid; .	58123-75-4		1g	€642.30	2025-04-17
Crysdot LLC	CD12058865-1g	4-Cyano-3-iodobenzoic acid	58123-75-4	95+%	1g	$350	2024-07-24
Crysdot LLC	CD12058865-5g	4-Cyano-3-iodobenzoic acid	58123-75-4	95+%	5g	$1402	2024-07-24
Ambeed	A720457-100mg	4-Cyano-3-iodobenzoic acid	58123-75-4	95%	100mg	$120.0	2025-04-18
Ambeed	A720457-250mg	4-Cyano-3-iodobenzoic acid	58123-75-4	95%	250mg	$202.0	2025-04-18